Cas no 1251686-95-9 (1-(diphenylmethyl)-3-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylurea)

• Product Name: 1-(diphenylmethyl)-3-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylurea
• CAS No: 1251686-95-9
• MF: C₂₀H₁₆N₄O₂S
• MW: 376.431642532349
• CID: 6140645
• PubChem ID: 49669793
• Update Time: 2025-11-03

1-(diphenylmethyl)-3-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylurea
• 1-benzhydryl-3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)urea
• 1251686-95-9
• F5945-0358
• AKOS024527962
• 1-(diphenylmethyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]urea
• 1-benzhydryl-3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)urea

• Inchi： 1S/C20H16N4O2S/c25-19(22-20-24-23-18(26-20)16-11-12-27-13-16)21-17(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,17H,(H2,21,22,24,25)
• InChI Key： OVQBPFVHTJXAGV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NN=C(NC(NC(C2C=CC=CC=2)C2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 376.09939694g/mol
• Monoisotopic Mass: 376.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylurea

Research Brief on 1-(Diphenylmethyl)-3-5-(Thiophen-3-yl)-1,3,4-Oxadiazol-2-ylurea (CAS: 1251686-95-9)

In recent years, the compound 1-(diphenylmethyl)-3-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylurea (CAS: 1251686-95-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The presence of the 1,3,4-oxadiazole ring, coupled with the diphenylmethyl and thiophene moieties, contributes to its diverse biological activities, making it a subject of extensive investigation.

Recent studies have focused on elucidating the pharmacological properties of this compound, with particular emphasis on its mechanism of action and therapeutic efficacy. Research indicates that 1-(diphenylmethyl)-3-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylurea exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to interact with certain receptor subtypes has opened new avenues for the development of targeted therapies in neurological disorders.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with enhanced bioavailability and reduced toxicity profiles. Structure-activity relationship (SAR) studies have provided valuable insights into the critical structural elements required for optimal biological activity, guiding the design of next-generation analogs with improved therapeutic indices.

In preclinical models, 1-(diphenylmethyl)-3-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylurea has demonstrated significant efficacy in reducing disease markers, with minimal off-target effects. These findings underscore its potential as a lead compound for further drug development. However, challenges such as metabolic stability and formulation optimization remain to be addressed in subsequent phases of research.

Looking ahead, ongoing studies aim to explore the full therapeutic spectrum of this compound, including its potential applications in oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued investigation of 1-(diphenylmethyl)-3-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylurea holds great promise for advancing the field of medicinal chemistry and addressing unmet medical needs.